Cas no 885520-92-3 (3-Iodo-6-methyl-4-nitro-(1H)indazole)

• Product name: 3-Iodo-6-methyl-4-nitro-(1H)indazole
• CAS No: 885520-92-3
• MF: C₈H₆N₃O₂I
• MW: 303.05614
• CID: 840483
• PubChem ID: 24728319

3-Iodo-6-methyl-4-nitro-(1H)indazole Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-6-methyl-4-nitro-1H-indazole
• 3-Iodo-6-methyl-4-nitro-(1H)indazole
• 3-iodo-6-methyl-4-nitro-2H-indazole
• DTXSID30646354
• AKOS022172905
• 885520-92-3

• Inchi： InChI=1S/C8H6IN3O2/c1-4-2-5-7(8(9)11-10-5)6(3-4)12(13)14/h2-3H,1H3,(H,10,11)
• InChI Key： LUSCPZSEFPJDOQ-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C(=C1)[N+](=O)[O-])C(=NN2)I

Computed Properties

• Exact Mass: 302.95047g/mol
• Monoisotopic Mass: 302.95047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles